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Compound of Interest

Compound Name: FXIa-IN-7

Cat. No.: B7440806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological

evaluation of FXIa-IN-7, a potent and selective inhibitor of Factor XIa (FXIa). The document

details the synthetic route, experimental protocols for its biological characterization, and key

quantitative data, offering a comprehensive resource for researchers in the field of

anticoagulant drug discovery.

Introduction to FXIa-IN-7
Factor XIa is a critical enzyme in the intrinsic pathway of the coagulation cascade and has

emerged as a promising target for the development of novel anticoagulants with a potentially

lower bleeding risk compared to traditional therapies. FXIa's role is primarily in the amplification

of the coagulation signal, and its inhibition is hypothesized to have a more pronounced

antithrombotic effect than an impact on hemostasis. FXIa-IN-7 is a small molecule inhibitor that

has demonstrated high potency and selectivity for FXIa.

Quantitative Biological Data
The inhibitory activity of FXIa-IN-7 and its selectivity against other key serine proteases in the

coagulation cascade are summarized below.
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Compound
FXIa IC50
(nM)

FIIa IC50
(nM)

FVIIa IC50
(nM)

FXa IC50
(nM)

Plasma
Kallikrein
IC50 (nM)

FXIa-IN-7 1.2 >10000 >10000 >10000 7800

Data presented is a compilation from publicly available sources. IC50 values represent the

concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

Synthesis of FXIa-IN-7
The synthesis of FXIa-IN-7 is a multi-step process that involves the preparation of two key

intermediates followed by their coupling to yield the final product.

Synthetic Workflow
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To cite this document: BenchChem. [The Discovery and Synthesis of FXIa-IN-7: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7440806#discovery-and-synthesis-of-fxia-in-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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